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Compound of Interest

Compound Name: 3-Chloro-3-methyl-1-butene

Cat. No.: B3368806 Get Quote

An In-depth Technical Guide to 3-Chloro-3-
methyl-1-butene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-chloro-3-methyl-1-butene,

including its chemical identity, physical properties, synthesis, and key reactions. This

information is intended to support research and development activities in the chemical and

pharmaceutical sciences.

Chemical Identity and Molecular Structure
3-Chloro-3-methyl-1-butene is a halogenated alkene. Its unique structure, featuring a tertiary

alkyl chloride and a vinyl group, makes it a versatile intermediate in organic synthesis.

CAS Number: 2190-48-9[1][2][3][4][5]

Molecular Formula: C5H9Cl[1][2][4]

IUPAC Name: 3-chloro-3-methylbut-1-ene[3]

Synonyms: 3-Methyl-3-chloro-1-butene, 2-chloro-2-methyl-3-butene, dimethylallyl chloride[1]

[2]
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Below is a diagram of the molecular structure of 3-chloro-3-methyl-1-butene.

Molecular Structure of 3-Chloro-3-methyl-1-butene

Physicochemical Properties
A summary of the key physical and chemical properties of 3-chloro-3-methyl-1-butene is

presented in the table below.

Property Value

Molecular Weight 104.58 g/mol [1][2][3][4]

Appearance Colorless liquid[6]

Boiling Point 87°C at 760 mmHg[1]

Density 0.889 g/cm³[1]

Refractive Index 1.4167[1]

Vapor Pressure 73.1 mmHg at 25°C[1]

Solubility
Soluble in common organic solvents like ethanol

and ether.[6]

Canonical SMILES CC(C)(C=C)Cl[1][3]

InChIKey KECJPTAJLDCQHM-UHFFFAOYSA-N[2][3]

Synthesis and Experimental Considerations
The primary route for the synthesis of 3-chloro-3-methyl-1-butene is the reaction of isoprene

with hydrogen chloride. This reaction is a classic example of kinetic versus thermodynamic

control.

Experimental Protocol Outline:

The synthesis is typically achieved through the hydrochlorination of isoprene. To favor the

formation of the kinetic product, 3-chloro-3-methyl-1-butene, the reaction should be

conducted at low temperatures.
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Reactants: Isoprene and Hydrogen Chloride

Key Conditions: Low temperatures, ideally between -15°C and 0°C, favor the formation of 3-
chloro-3-methyl-1-butene.[7]

Product Control: Shorter reaction times also favor the kinetic product.[7] At higher

temperatures or with longer reaction times, the thermodynamically more stable isomer, 1-

chloro-3-methyl-2-butene, becomes the major product.[7]

Monitoring: The reaction progress can be monitored by techniques such as GC-MS to

maximize the yield of the desired product.[7]

The logical workflow for the synthesis is depicted below.
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Reactants Reaction Conditions

Products

Isoprene

3-Chloro-3-methyl-1-butene
(Kinetic Product)

Hydrogen Chloride Low Temperature
(-15°C to 0°C)

Favors

Short Reaction Time

Favors

1-Chloro-3-methyl-2-butene
(Thermodynamic Product)

Isomerization at
higher temp/longer time
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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